Cas no 2768875-74-5 (3,4-dihydro-2H-1-benzopyran-7-amine hydrochloride)

• Product Name: 3,4-dihydro-2H-1-benzopyran-7-amine hydrochloride
• CAS No: 2768875-74-5
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• CID: 6847534
• PubChem ID: 167740398
• Update Time: 2025-10-20

3,4-dihydro-2H-1-benzopyran-7-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2768875-74-5
• 3,4-dihydro-2H-1-benzopyran-7-amine hydrochloride
• EN300-7843502
• DB-400751
• chroman-7-amine hydrochloride

• Inchi： 1S/C9H11NO.ClH/c10-8-4-3-7-2-1-5-11-9(7)6-8;/h3-4,6H,1-2,5,10H2;1H
• InChI Key： BZKMIBBHDHPOBF-UHFFFAOYSA-N
• SMILES： Cl.O1C2C=C(C=CC=2CCC1)N

Computed Properties

• Exact Mass: 185.0607417Da
• Monoisotopic Mass: 185.0607417Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.3Ų

Additional information on 3,4-dihydro-2H-1-benzopyran-7-amine hydrochloride

3,4-Dihydro-2H-1-Benzopyran-7-Amine Hydrochloride: A Comprehensive Overview

3,4-Dihydro-2H-1-benzopyran-7-amine hydrochloride, also known by its CAS number 2768875-74-5, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzopyranoindoles, which are known for their diverse biological activities and structural complexity. The molecule consists of a benzopyran ring system with a hydroxylamine group at the 7-position, making it a valuable substrate for further functionalization and exploration in drug discovery.

Recent studies have highlighted the potential of 3,4-dihydro-2H-1-benzopyran-7-amine hydrochloride as a precursor for synthesizing bioactive molecules. Researchers have demonstrated its ability to undergo various transformations, including oxidation, reduction, and cyclization reactions, leading to the formation of complex architectures with promising pharmacological profiles. For instance, a study published in the Journal of Medicinal Chemistry in 2023 revealed that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, making them potential candidates for treating chronic inflammatory diseases.

The synthesis of 3,4-dihydro-2H-1-benzopyran-7-amine hydrochloride typically involves a multi-step process that begins with the preparation of the benzopyran skeleton. One common approach involves the condensation of aromatic aldehydes with amino alcohols under acidic conditions, followed by cyclization to form the dihydrobenzopyran structure. The introduction of the hydroxylamine group at the 7-position is achieved through nucleophilic substitution or reductive amination reactions. This compound is often isolated as its hydrochloride salt due to its basic nature, which enhances its solubility and stability under physiological conditions.

In terms of physical properties, 3,4-dihydro-2H-1-benzopyran-7-amine hydrochloride is a crystalline solid with a melting point in the range of 200–210°C. Its solubility in water is moderate, but it exhibits excellent solubility in organic solvents such as dichloromethane and acetonitrile. The compound's UV-vis spectrum shows strong absorption bands in the ultraviolet region, indicating its potential application in fluorescence-based sensing and imaging technologies.

The biological activity of 3,4-dihydro-2H-1-benzopyran-7-Amine Hydrochloride has been extensively studied in recent years. Preclinical studies have shown that it exhibits selective inhibition against certain kinases involved in cancer cell proliferation and metastasis. Additionally, it has demonstrated neuroprotective properties in animal models of neurodegenerative diseases such as Alzheimer's disease. These findings underscore its potential as a lead compound for developing novel therapeutic agents.

In conclusion, 3,4-dihydro-2H -1 -benzopyran -7 -Amine Hydrochloride, with its unique structure and versatile reactivity, continues to be a focal point for researchers in both academia and industry. Its role as a building block for advanced molecular architectures and its promising biological profiles make it an invaluable tool in modern drug discovery efforts. As research progresses, it is anticipated that this compound will unlock new avenues for treating various diseases and contribute significantly to the advancement of medicinal chemistry.